Cas no 3999-29-9 (2-phenylimidazo1,2-apyridin-3-amine)

2-phenylimidazo1,2-apyridin-3-amine structure
3999-29-9 structure
Product Name:2-phenylimidazo1,2-apyridin-3-amine
CAS No:3999-29-9
MF:C13H11N3
MW:209.246542215347
MDL:MFCD01033240
CID:312620
PubChem ID:199307
Update Time:2025-04-19

2-phenylimidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridin-3-amine,2-phenyl-
    • 2-PHENYLIMIDAZO[1,2-A]PYRIDIN-3-AMINE
    • 2-Phenyl-imidazo[1,2-a]pyridin-3-ylamine
    • 2-Phenylimidazo[1,2-a]pyridin-3-amin
    • 2-phenylimidazo[1,2-a]pyridin-3-amine(SALTDATA: FREE)
    • ChemDiv3_002043
    • J-510260
    • 3999-29-9
    • SCHEMBL15716924
    • F0804-1676
    • 3-Amino-2-phenylimidazo(1,2-a)pyridine
    • amino-phenyl-imidazo[1,2-a]-pyridine
    • BS-14049
    • CCG-107703
    • MFCD01033240
    • CHEMBL4084890
    • EN300-11541
    • D85420
    • Imidazo(1,2-a)pyridine, 3-amino-2-phenyl-
    • Oprea1_369408
    • Z57050131
    • AKOS000268892
    • SR-01000449597-1
    • DTXSID80193045
    • BDBM50269840
    • HMS1478M19
    • F1912-0017
    • Imidazo[1,2-a]pyridin-3-amine, 2-phenyl-
    • BRN 0745068
    • SR-01000449597
    • IDI1_021009
    • 2-Phenyl-imidazo[1,2-a]pyridin-3-ylamine, AldrichCPR
    • SDCCGSBI-0658249.P001
    • 2-a)pyridine,3-amino-2-phenyl-imidazo(
    • STK094835
    • 2-phenylimidazo1,2-apyridin-3-amine
    • MDL: MFCD01033240
    • Inchi: 1S/C13H11N3/c14-13-12(10-6-2-1-3-7-10)15-11-8-4-5-9-16(11)13/h1-9H,14H2
    • InChI Key: RJGJCHYNEWULMZ-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=NC(C1C=CC=CC=1)=C2N

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • PSA: 43.32

2-phenylimidazo1,2-apyridin-3-amine Pricemore >>

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